1-(3-Methoxyphenyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea
• InChI: InChI=1S/C17H17F3N2O3/c1-25-14-9-5-8-13(10-14)22-15(23)21-11-16(24,17(18,19)20)12-6-3-2-4-7-12/h2-10,24H,11H2,1H3,(H2,21,22,23)
• InChI Key: FWJQXSRWZNUUBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O
• Molecular Formula: C17H17F3N2O3
• Molecular Weight: 354.32 g/mol

Description

1-(3-Methoxyphenyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea is a synthetic compound that belongs to the class of urea derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Anti-Cancer Potential

Research into symmetrical N,N'-diarylureas, closely related to 1-(3-Methoxyphenyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea, has identified these compounds as potent activators of eIF2α kinase, which plays a crucial role in inhibiting cancer cell proliferation. By modifying these molecules to enhance solubility while preserving biological activity, non-symmetrical hybrid ureas have demonstrated significant bioactivities. These compounds show potential as leads for developing targeted, non-toxic anti-cancer agents due to their ability to potently induce phosphorylation of eIF2α and expression of CHOP, indicating their role in inhibiting translation initiation in cancer cells (Denoyelle et al., 2012).

Radical Scavenging and Myocardial Infarction

Another study investigated a structurally similar compound, T-0970, as a novel, water-soluble, low-molecular-weight free radical scavenger. This research highlighted the compound's effectiveness in reducing myocardial infarct size in an in vivo rabbit model, demonstrating its potential therapeutic application in cardiac injury recovery by mitigating the effects of hydroxyl radicals (Hashimoto et al., 2001).

Interaction with Fluoride

The interaction of certain urea compounds with fluoride ions has been studied, revealing insights into hydrogen bonding and proton transfer mechanisms. This research found that the presence of fluoride induces deprotonation in ureas, leading to the formation of HF2-. Such interactions are crucial for understanding the chemical behavior of ureas in various environments, including biological systems (Boiocchi et al., 2004).

Environmental Degradation Studies

Investigations into the photodegradation and hydrolysis of substituted ureas, like 1-(3-Methoxyphenyl)-3-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)urea, in water have provided valuable information on their environmental fate. These studies help understand how such compounds break down under various conditions, contributing to assessments of their environmental impact and stability (Gatidou & Iatrou, 2011).